Cas no 13343-95-8 (2-Propen-1-one,1-(2-furanyl)-3-(2-thienyl)-)

• Product Name: 2-Propen-1-one,1-(2-furanyl)-3-(2-thienyl)-
• CAS No: 13343-95-8
• MF: C₁₁H₈O₂S
• MW: 204.245021820068
• MDL: MFCD00016897
• CID: 217333
• PubChem ID: 5370228
• Update Time: 2025-07-19

2-Propen-1-one,1-(2-furanyl)-3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2-furanyl)-3-(2-thienyl)-
• (E)-1-(furan-2-yl)-3-thiophen-2-ylprop-2-en-1-one
• 1-(2-furyl)-3-(2-thienyl)-2-propen-1-one
• 1-(2-Furyl)-3-(2-thienyl)-2-propene-1-one
• 1-(2-Furanyl)-3-(2-thienyl)-2-propen-1-one
• (2E)-1-(2-Furyl)-3-(2-thienyl)-2-propen-1-one #
• HIBLXINPOYYHFI-AATRIKPKSA-N
• CHEMBL1895607
• MLS001178859
• AKOS022192338
• EINECS 236-391-1
• SMR000477543
• AO-476/42431059
• (2E)-1-(FURAN-2-YL)-3-(THIOPHEN-2-YL)PROP-2-EN-1-ONE
• MFCD00016897
• Z445129226
• 2-Propen-1-one, 1-(2-furanyl)-3-(2-thienyl)-
• 1-(Furan-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one
• 13343-95-8
• SCHEMBL3593220

• MDL： MFCD00016897
• Inchi： 1S/C11H8O2S/c12-10(11-4-1-7-13-11)6-5-9-3-2-8-14-9/h1-8H/b6-5+
• InChI Key： HIBLXINPOYYHFI-AATRIKPKSA-N
• SMILES： S1C=CC=C1/C=C/C(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 204.0245
• Monoisotopic Mass: 204.0245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.4

Experimental Properties

• Density: 1.26
• Boiling Point: 333.5°C at 760 mmHg
• Flash Point: 155.5°C
• Refractive Index: 1.631

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones